An In-Depth Technical Guide to the Synthesis and Characterization of 5-Hydroxy Flunixin-d3
An In-Depth Technical Guide to the Synthesis and Characterization of 5-Hydroxy Flunixin-d3
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Hydroxy Flunixin-d3, a deuterated metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin. This document details a proposed synthetic pathway, experimental protocols, and analytical characterization methods, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. All quantitative data is summarized for clarity, and key processes are visualized using workflow diagrams.
Introduction
5-Hydroxy Flunixin is the primary metabolite of Flunixin, a potent cyclooxygenase (COX) inhibitor used in veterinary medicine. The deuterated analog, 5-Hydroxy Flunixin-d3, serves as an invaluable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices. This guide outlines a feasible multi-step synthesis and the subsequent analytical characterization of this important molecule.
Proposed Synthesis of 5-Hydroxy Flunixin-d3
The synthesis of 5-Hydroxy Flunixin-d3 can be envisioned through a convergent approach, involving the preparation of two key intermediates: 2-chloro-5-hydroxynicotinic acid (3) and 2-(methyl-d3)-3-(trifluoromethyl)aniline (6) , followed by an Ullmann condensation reaction.
Synthesis of 2-chloro-5-hydroxynicotinic acid (3)
The preparation of the nicotinic acid intermediate commences with the nitration of 2-hydroxynicotinic acid (1), followed by chlorination.
Experimental Protocol:
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Step 1: Synthesis of 2-hydroxy-5-nitronicotinic acid (2)
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In a stirred solution of 2-hydroxynicotinic acid (1) in concentrated sulfuric acid, fuming nitric acid is added dropwise at a controlled temperature of 35-40°C.
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The reaction mixture is then heated to 50°C for 4 hours.
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Upon completion, the mixture is cooled and poured over ice.
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The resulting precipitate is collected by filtration, washed with cold water, and dried to yield 2-hydroxy-5-nitronicotinic acid (2).
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Step 2: Synthesis of 2-chloro-5-nitronicotinic acid
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A mixture of 2-hydroxy-5-nitronicotinic acid (2) and phosphorus oxychloride is heated at reflux for 3 hours.
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Excess phosphorus oxychloride is removed under reduced pressure.
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The residue is carefully quenched with ice water and extracted with ethyl acetate.
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The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.
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Step 3: Synthesis of 5-amino-2-chloronicotinic acid
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The nitro compound from the previous step is reduced using a standard procedure, such as hydrogenation over a palladium catalyst or reaction with a reducing agent like tin(II) chloride in hydrochloric acid.
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Step 4: Synthesis of 2-chloro-5-hydroxynicotinic acid (3)
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The amino group of 5-amino-2-chloronicotinic acid is converted to a hydroxyl group via a diazotization reaction followed by hydrolysis. The amine is treated with sodium nitrite (B80452) in an acidic aqueous solution, and the resulting diazonium salt is gently warmed to induce hydrolysis.
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Synthesis of 2-(methyl-d3)-3-(trifluoromethyl)aniline (6)
The synthesis of the deuterated aniline (B41778) intermediate can be achieved from 2-nitro-6-(trifluoromethyl)toluene (4).
Experimental Protocol:
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Step 1: Synthesis of 2-nitro-6-(trifluoromethyl)toluene-d3 (5)
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A plausible method for deuteration at the methyl group involves a base-catalyzed hydrogen-deuterium exchange. 2-nitro-6-(trifluoromethyl)toluene (4) can be treated with a strong base (e.g., sodium methoxide) in a deuterated solvent like methanol-d4 (B120146) or with D₂O. The reaction may require elevated temperatures to facilitate the exchange.
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Step 2: Synthesis of 2-(methyl-d3)-3-(trifluoromethyl)aniline (6)
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The deuterated nitro compound (5) is reduced to the corresponding aniline. A common method is catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction is typically carried out in a solvent such as ethanol (B145695) or ethyl acetate.
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Final Synthesis: Ullmann Condensation
The final step involves the coupling of the two synthesized intermediates via an Ullmann condensation.
Experimental Protocol:
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A mixture of 2-chloro-5-hydroxynicotinic acid (3), 2-(methyl-d3)-3-(trifluoromethyl)aniline (6), a copper catalyst (e.g., copper(I) iodide), a base (e.g., potassium carbonate), and a high-boiling polar solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide) is heated at an elevated temperature (typically 120-180°C) for several hours.
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After cooling, the reaction mixture is diluted with water and acidified to precipitate the product.
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The crude 5-Hydroxy Flunixin-d3 is collected by filtration and purified by recrystallization or column chromatography.
Synthesis Pathway Diagram
Caption: Proposed synthesis pathway for 5-Hydroxy Flunixin-d3.
Characterization of 5-Hydroxy Flunixin-d3
The structural integrity and purity of the synthesized 5-Hydroxy Flunixin-d3 are confirmed through a combination of chromatographic and spectroscopic techniques.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the primary method for the quantification of 5-Hydroxy Flunixin-d3 in various matrices.
Experimental Protocol:
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Chromatographic Separation:
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A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size) is used for separation.
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The mobile phase consists of a gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[1]
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A typical gradient starts at a low percentage of B, which is gradually increased to elute the analyte.
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Mass Spectrometric Detection:
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Electrospray ionization (ESI) in positive or negative mode is employed.
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Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition from a precursor ion to a product ion.
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Table 1: LC-MS/MS Parameters for 5-Hydroxy Flunixin Analysis
| Parameter | Value |
| LC System | |
| Column | C18 Reverse-Phase |
| Mobile Phase A | 0.1% Formic Acid in Water |
| Mobile Phase B | 0.1% Formic Acid in Acetonitrile |
| Flow Rate | 0.2 - 0.4 mL/min |
| Injection Volume | 5 - 20 µL |
| MS System | |
| Ionization Mode | Electrospray Ionization (ESI), Positive/Negative |
| Scan Type | Multiple Reaction Monitoring (MRM) |
| Precursor Ion (m/z) | ~316.1 (for d3 analog) |
| Product Ion (m/z) | Specific fragments to be determined |
Table 2: Validation Data for LC-MS/MS Method (based on literature for non-deuterated analog) [1]
| Parameter | Result |
| Linearity (r²) | >0.99 |
| Accuracy (Recovery %) | 84.6% - 115% |
| Precision (CV %) | 0.7% - 9.3% |
| Limit of Detection (LOD) | 2 - 10 µg/kg |
| Limit of Quantification (LOQ) | 6 - 33 µg/kg |
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the structural elucidation and confirmation of deuterium (B1214612) incorporation.
Expected ¹H NMR Spectral Data (in DMSO-d₆):
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Aromatic Protons: Multiple signals in the range of 6.5-8.5 ppm.
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-NH Proton: A broad singlet typically downfield (>9.0 ppm).
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-OH Proton: A broad singlet, chemical shift can vary.
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-COOH Proton: A very broad singlet, typically downfield (>12.0 ppm).
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-CH₃ Protons: The signal for the methyl group (around 2.2-2.5 ppm) will be absent or significantly reduced in intensity, confirming deuteration.
Expected ¹³C NMR Spectral Data (in DMSO-d₆):
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Aromatic Carbons: Signals in the range of 110-160 ppm.
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Carbonyl Carbon (-COOH): Signal around 165-175 ppm.
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Methyl Carbon (-CD₃): The signal for the methyl carbon will appear as a multiplet due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analog.
Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.
Expected IR Spectral Data (KBr pellet):
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O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ (from -OH and -COOH).
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N-H Stretch: A sharp to broad band around 3300-3400 cm⁻¹.
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C-H Stretch (Aromatic): Signals just above 3000 cm⁻¹.
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C=O Stretch (-COOH): A strong, sharp peak around 1680-1720 cm⁻¹.
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C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.
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C-F Stretch: Strong absorptions in the 1000-1350 cm⁻¹ region.
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C-D Stretch: The C-D stretching vibrations will appear in the fingerprint region, typically around 2100-2250 cm⁻¹, which is a clear indicator of deuteration.
Characterization Workflow
The following diagram illustrates the logical flow of the characterization process for the synthesized 5-Hydroxy Flunixin-d3.
Characterization Workflow Diagram
Caption: Workflow for the characterization of 5-Hydroxy Flunixin-d3.
Conclusion
This technical guide provides a detailed framework for the synthesis and characterization of 5-Hydroxy Flunixin-d3. The proposed synthetic route is based on established organic chemistry principles, and the characterization methods described are standard for the structural confirmation and purity assessment of such molecules. The successful synthesis and thorough characterization of 5-Hydroxy Flunixin-d3 are crucial for its application as a reliable internal standard in drug metabolism and pharmacokinetic research.
